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Compound of Interest

Compound Name: Bornyl isovalerate

Cat. No.: B12661731 Get Quote

For Immediate Release

This technical guide provides a comprehensive analysis of the sensory perception and odor

profile of bornyl isovalerate, a significant fragrance and flavor compound. The document is

intended for researchers, scientists, and professionals in the fields of drug development, flavor

and fragrance chemistry, and sensory science. It details the compound's organoleptic

properties, available quantitative data, and the experimental methodologies used for its

characterization.

Sensory Profile and Organoleptic Characteristics
Bornyl isovalerate, also known as bornyval, is recognized for its complex and multifaceted

odor profile. It is a colorless liquid with a characteristic warm, herbaceous, and slightly earthy-

green aroma.[1][2] The scent is further described with a range of nuances, reflecting its

versatile applications in fragrance and flavor formulations.

The primary odor type is classified as woody, with a medium strength and high substantivity,

lasting over 168 hours on a testing strip.[3] Key descriptors for its scent at 100% concentration

include:

Woody and Earthy: Dry, woody, valerian root, pine, forest-like, and slightly earthy-green.[1][3]

Camphoreous and Balsamic: Possessing camphoreous and balsamic undertones.[3]
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Fruity and Minty: Some suppliers describe a subtle minty, berry note, suggesting its use for a

fruity, minty lift in fragrances.[3][4]

Herbaceous: A distinctly warm and herbaceous character is consistently noted.[1][5]

In terms of flavor, bornyl isovalerate is described as minty and is frequently used in oral

hygiene products like mouthwash and toothpaste.[3] It is also a component of the essential oil

of Valeriana officinalis (valerian), contributing to the root's characteristic aroma.[6][7][8][9]

Quantitative Data Summary
The following table summarizes the available quantitative data for bornyl isovalerate,

including its physicochemical properties.

Property Value Reference

Molecular Formula C15H26O2 [1]

Molecular Weight 238.37 g/mol [1][2]

Appearance Colorless liquid [1]

Specific Gravity
0.94300 to 0.95500 @ 25.00

°C
[3]

Refractive Index
1.45800 to 1.46400 @ 20.00

°C
[3]

Boiling Point 260.00 °C @ 760.00 mm Hg [2]

Vapor Pressure 0.120000 mmHg @ 25.00 °C [3]

Flash Point 230.00 °F. TCC ( 110.00 °C. ) [3]

Solubility
Soluble in oils, insoluble in

water
[2]

Threshold of Concern 1800 (μ g/person/day ) [4][5]
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The perception of bornyl isovalerate's odor begins with the interaction of the volatile molecule

with olfactory receptors in the nasal cavity. While the specific receptors that bind to bornyl
isovalerate have not been fully elucidated, the general mechanism of olfactory signal

transduction is well-established. This process involves the activation of G-protein coupled

receptors, leading to a cascade of intracellular events that culminate in the transmission of a

neural signal to the brain for processing.
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Generalized Olfactory Signal Transduction Pathway.

Experimental Protocols for Odor Analysis
The characterization of bornyl isovalerate's odor profile relies on a combination of

instrumental and sensory analysis techniques.

Gas Chromatography-Olfactometry (GC-O)
Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific

volatile compounds responsible for the aroma of a sample.[10][11] In this method, the effluent

from a gas chromatograph is split, with one portion going to a chemical detector (like a mass

spectrometer) and the other to a sniffing port where a trained sensory panelist can detect and

describe the odor of the eluting compounds.

Methodology:
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Sample Preparation: A solution of bornyl isovalerate in a suitable solvent is prepared. For

complex mixtures like essential oils, headspace solid-phase microextraction (HS-SPME)

may be used to extract volatile compounds.[12]

GC Separation: The sample is injected into a gas chromatograph, where individual

compounds are separated based on their volatility and interaction with the stationary phase

of the column.

Effluent Splitting: The column effluent is split between a mass spectrometer (MS) for

chemical identification and a heated transfer line leading to a sniffing port.

Olfactometric Detection: A trained panelist sniffs the effluent from the sniffing port and

records the time, intensity, and description of any detected odors.

Data Analysis: The olfactometric data is aligned with the chromatogram from the MS detector

to correlate specific chemical compounds with their perceived odors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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